1-[7-ethyl-1-(2-fluorobenzyl)-1H-indol-3-yl]ethanone

• IUPAC Name: 1-[7-ethyl-1-[(2-fluorophenyl)methyl]indol-3-yl]ethanone
• InChI: InChI=1S/C19H18FNO/c1-3-14-8-6-9-16-17(13(2)22)12-21(19(14)16)11-15-7-4-5-10-18(15)20/h4-10,12H,3,11H2,1-2H3
• InChI Key: HDNFMJCHDUSFPD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=CC=C1)C(=CN2CC3=CC=CC=C3F)C(=O)C
• Molecular Formula: C19H18FNO
• Molecular Weight: 295.3 g/mol

Description

1-[7-ethyl-1-(2-fluorobenzyl)-1H-indol-3-yl]ethanone, commonly known as EFMI, is a synthetic compound that belongs to the class of indole-based synthetic cannabinoids. It has gained significant attention in recent years due to its potential use in scientific research. EFMI is a highly potent compound that has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

EFMI works by binding to the CB1 and CB2 receptors in the endocannabinoid system. These receptors are found throughout the body and are involved in a range of physiological processes. When EFMI binds to these receptors, it can activate or inhibit various signaling pathways, leading to a range of biochemical and physiological effects.
Biochemical and Physiological Effects:
EFMI has been found to exhibit a range of biochemical and physiological effects. It has been shown to have analgesic, anti-inflammatory, and anti-cancer properties. EFMI has also been found to affect appetite regulation, immune function, and cardiovascular function. However, more research is needed to fully understand the effects of EFMI on these processes.

Advantages and Limitations for Lab Experiments

EFMI has several advantages for use in lab experiments. It is a highly potent compound that can be used at low concentrations, making it cost-effective. EFMI is also stable and can be stored for long periods of time. However, EFMI has some limitations for lab experiments. It is a synthetic compound that may not fully mimic the effects of natural cannabinoids. In addition, EFMI may have off-target effects that need to be carefully considered when designing experiments.

Future Directions

There are several future directions for research on EFMI. One area of interest is in the development of new drugs for the treatment of various diseases. EFMI has been found to have anti-cancer and anti-inflammatory properties, making it a potential candidate for drug development. Another area of interest is in the study of the endocannabinoid system. EFMI can be used as a tool to further understand the role of this system in various physiological processes. Finally, more research is needed to fully understand the effects of EFMI on the body and to identify any potential risks associated with its use.
Conclusion:
In conclusion, EFMI is a synthetic compound that has gained significant attention in recent years due to its potential use in scientific research. It is a highly potent compound that has been found to exhibit a range of biochemical and physiological effects. EFMI has several advantages for use in lab experiments, but also has some limitations that need to be carefully considered. There are several future directions for research on EFMI, including drug development and the study of the endocannabinoid system.

Scientific Research Applications

EFMI has been found to have potential applications in scientific research. It has been used as a tool to study the endocannabinoid system, which is involved in a range of physiological processes such as pain sensation, appetite regulation, and immune function. EFMI has also been used to study the effects of synthetic cannabinoids on the brain and behavior. In addition, EFMI has been used in the development of new drugs for the treatment of various diseases such as cancer and inflammation.